2,5-dimethyl-1-(1-phenylethyl)-N-pyridin-3-ylpyrrole-3-carboxamide

• IUPAC Name: 2,5-dimethyl-1-(1-phenylethyl)-N-pyridin-3-ylpyrrole-3-carboxamide
• InChI: InChI=1S/C20H21N3O/c1-14-12-19(20(24)22-18-10-7-11-21-13-18)16(3)23(14)15(2)17-8-5-4-6-9-17/h4-13,15H,1-3H3,(H,22,24)
• InChI Key: QFGCNEPUQOLVMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C(C)C2=CC=CC=C2)C)C(=O)NC3=CN=CC=C3
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

2,5-dimethyl-1-(1-phenylethyl)-N-pyridin-3-ylpyrrole-3-carboxamide, also known as J147, is a small molecule drug that has gained attention due to its potential therapeutic effects on aging and age-related diseases. J147 was discovered through a screening process of compounds that could enhance memory and cognitive function in mice.

Mechanism of Action

The exact mechanism of action of 2,5-dimethyl-1-(1-phenylethyl)-N-pyridin-3-ylpyrrole-3-carboxamide is not fully understood. However, studies have shown that this compound can increase the production of ATP, which is the primary source of energy for cells. This compound has also been shown to increase the expression of genes that are involved in the production of antioxidants and the removal of damaged proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can increase the production of ATP, increase the expression of genes involved in the production of antioxidants, and reduce inflammation in the brain. In addition, this compound has been shown to increase the lifespan of flies and worms.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-dimethyl-1-(1-phenylethyl)-N-pyridin-3-ylpyrrole-3-carboxamide in lab experiments is that it has been extensively studied and has been shown to have potential therapeutic effects on aging and age-related diseases. In addition, this compound has been shown to be safe and well-tolerated in animals. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are many future directions for research on 2,5-dimethyl-1-(1-phenylethyl)-N-pyridin-3-ylpyrrole-3-carboxamide. One area of research could be to further study its mechanism of action and how it affects different pathways in the body. Another area of research could be to study the effects of this compound on different age-related diseases, such as Parkinson's disease and Huntington's disease. Finally, research could focus on developing more potent and selective analogs of this compound that could have even greater therapeutic potential.

Synthesis Methods

2,5-dimethyl-1-(1-phenylethyl)-N-pyridin-3-ylpyrrole-3-carboxamide is synthesized through a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2,5-dimethyl-3-hydroxypyridine and 3-bromo-1-phenylpropan-1-one to form 2,5-dimethyl-3-(1-phenylpropan-2-yl)pyridine. This compound is then reacted with ethyl 4-bromobutyrate to form 2,5-dimethyl-1-(1-phenylethyl)pyridin-3-ol. Finally, this compound is synthesized through the reaction of 2,5-dimethyl-1-(1-phenylethyl)pyridin-3-ol and 3-(4-chloro-phenyl)-1,5-dimethyl-1H-pyrrol-2-ylcarbonyl chloride.

Scientific Research Applications

2,5-dimethyl-1-(1-phenylethyl)-N-pyridin-3-ylpyrrole-3-carboxamide has been extensively studied for its potential therapeutic effects on aging and age-related diseases such as Alzheimer's disease. Studies have shown that this compound can enhance memory and cognitive function in mice and can also increase the lifespan of flies and worms. In addition, this compound has been shown to have neuroprotective effects and can reduce inflammation in the brain.